Cas no 52938-06-4 (2-amino-1H-Benzimidazole-1-carboxylic acid ethyl ester)

2-amino-1H-Benzimidazole-1-carboxylic acid ethyl ester structure
52938-06-4 structure
Product Name:2-amino-1H-Benzimidazole-1-carboxylic acid ethyl ester
CAS No:52938-06-4
MF:C10H11N3O2
MW:205.213241815567
CID:1113493
PubChem ID:179612
Update Time:2025-04-20

2-amino-1H-Benzimidazole-1-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-amino-1H-Benzimidazole-1-carboxylic acid ethyl ester
    • ethyl 2-amino-1H-benzo[d]imidazole-1-carboxylate
    • ethyl 2-aminobenzimidazole-1-carboxylate
    • 1H-Benzimidazole-1-carboxylic acid, 2-amino-, ethyl ester
    • DTXSID00967407
    • Ethyl 2-imino-2,3-dihydro-1H-benzimidazole-1-carboxylate
    • SCHEMBL11830006
    • 52938-06-4
    • Oprea1_049155
    • Inchi: 1S/C10H11N3O2/c1-2-15-10(14)13-8-6-4-3-5-7(8)12-9(13)11/h3-6H,2H2,1H3,(H2,11,12)
    • InChI Key: RZCPYUYZNCGQMW-UHFFFAOYSA-N
    • SMILES: O(CC)C(N1C(N)=NC2C=CC=CC1=2)=O

Computed Properties

  • Exact Mass: 205.08523
  • Monoisotopic Mass: 205.085126602g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 247
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 70.1Ų

Experimental Properties

  • PSA: 70.14
Recommended suppliers
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk